Cas no 89540-21-6 (Benzoic acid, 5-(bromomethyl)-2-cyano-)

• Product Name: Benzoic acid, 5-(bromomethyl)-2-cyano-
• CAS No: 89540-21-6
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 597295
• PubChem ID: 20221489
• Update Time: 2025-04-26

Benzoic acid, 5-(bromomethyl)-2-cyano- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(bromomethyl)-2-cyano-
• 5-(bromomethyl)-2-cyanobenzoic acid
• 89540-21-6
• SCHEMBL10653349
• DTXSID50603747

• Inchi： 1S/C9H6BrNO2/c10-4-6-1-2-7(5-11)8(3-6)9(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： ASNVPKHVNUXRKU-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 238.95819g/mol
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Benzoic acid, 5-(bromomethyl)-2-cyano-

Benzoic acid, 5-(bromomethyl)-2-cyano- (CAS No. 89540-21-6): An Overview and Recent Developments

Benzoic acid, 5-(bromomethyl)-2-cyano- (CAS No. 89540-21-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzoic acid moiety, a bromomethyl group, and a cyano group. These functional groups endow the molecule with a range of chemical properties and potential applications.

The benzoic acid backbone is well-known for its aromatic stability and the ability to form strong hydrogen bonds, making it a valuable scaffold in the design of pharmaceuticals and other functional materials. The bromomethyl group, on the other hand, introduces electrophilic reactivity, which can be exploited in various synthetic transformations. The cyano group further enhances the molecule's reactivity and electronic properties, making it an attractive candidate for both synthetic intermediates and final products.

Recent research has highlighted several key applications of Benzoic acid, 5-(bromomethyl)-2-cyano-. In medicinal chemistry, this compound has been explored as a building block for the synthesis of novel drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. One notable example is the development of a series of benzoic acid derivatives that selectively inhibit specific kinases involved in cancer cell proliferation.

In materials science, Benzoic acid, 5-(bromomethyl)-2-cyano- has been utilized in the synthesis of advanced polymers and functional materials. The presence of the bromomethyl group allows for controlled polymerization reactions, leading to materials with tailored properties such as enhanced mechanical strength and thermal stability. Additionally, the cyano group can be used to introduce conjugation and improve electronic conductivity, making these materials suitable for applications in electronics and energy storage devices.

The synthetic accessibility of Benzoic acid, 5-(bromomethyl)-2-cyano- has also been a subject of recent investigation. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One such method involves the reaction of benzoic acid with bromine and cyanide sources under controlled conditions. These synthetic strategies not only improve yield but also reduce environmental impact by minimizing waste generation.

From a safety perspective, it is important to handle Benzoic acid, 5-(bromomethyl)-2-cyano- with care due to its reactive functional groups. Proper personal protective equipment (PPE) should be used during handling, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, Benzoic acid, 5-(bromomethyl)-2-cyano- (CAS No. 89540-21-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features make it an invaluable tool for researchers and developers working on innovative solutions in these fields. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact.